Cas no 1261901-28-3 (2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid)

2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid structure
1261901-28-3 structure
Product Name:2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid
CAS No:1261901-28-3
MF:C20H15NO5
MW:349.336805582047
MDL:MFCD18322918
CID:2622122
PubChem ID:53228739
Update Time:2025-04-21

2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322918
    • 1261901-28-3
    • 2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid, 95%
    • DTXSID50692272
    • 2-(4-BENZYLOXYPHENYL)-4-NITROBENZOIC ACID
    • 4'-(Benzyloxy)-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid
    • MDL: MFCD18322918
    • Inchi: 1S/C20H15NO5/c22-20(23)18-11-8-16(21(24)25)12-19(18)15-6-9-17(10-7-15)26-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,22,23)
    • InChI Key: LCVTWINJJHWXGI-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 349.09502258Da
  • Monoisotopic Mass: 349.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 92.4Ų

2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330197-5 g
2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid, 95%; .
1261901-28-3 95%
5g
€1159.00 2023-04-26
abcr
AB330197-5g
2-(4-Benzyloxyphenyl)-4-nitrobenzoic acid, 95%; .
1261901-28-3 95%
5g
€1159.00 2025-04-21
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